Cas no 2137560-18-8 (4-(2,3-difluorophenyl)-N-methylaniline)

• Product Name: 4-(2,3-difluorophenyl)-N-methylaniline
• CAS No: 2137560-18-8
• MF: C₁₃H₁₁F₂N
• MW: 219.22995018959
• CID: 5277573
• Update Time: 2025-05-21

4-(2,3-difluorophenyl)-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-difluorophenyl)-N-methylaniline
• [1,1'-Biphenyl]-4-amine, 2',3'-difluoro-N-methyl-

• Inchi： 1S/C13H11F2N/c1-16-10-7-5-9(6-8-10)11-3-2-4-12(14)13(11)15/h2-8,16H,1H3
• InChI Key： NRRGZGHCVQZHHG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(=CC=1)NC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 3.7
• Topological Polar Surface Area: 12

Additional information on 4-(2,3-difluorophenyl)-N-methylaniline

Professional Introduction to 4-(2,3-difluorophenyl)-N-methylaniline (CAS No. 2137560-18-8)

4-(2,3-difluorophenyl)-N-methylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 2137560-18-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of anilines, featuring a benzene ring substituted with fluorine atoms at the 2 and 3 positions, coupled with a methylamino group at the para position. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The presence of fluorine atoms in the aromatic ring is a critical structural determinant that influences the electronic properties, metabolic stability, and binding affinity of the compound. Fluorinated aromatic compounds are widely recognized for their ability to enhance pharmacological activity, improve pharmacokinetic profiles, and increase resistance to enzymatic degradation. In particular, the 2,3-difluorophenyl moiety in 4-(2,3-difluorophenyl)-N-methylaniline contributes to its distinct chemical behavior and potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-(2,3-difluorophenyl)-N-methylaniline with various biological targets. Studies suggest that this compound exhibits potential as an inhibitor of certain enzymes and receptors involved in inflammatory pathways and cancer metabolism. The methylamino group at the para position further modulates its pharmacological properties, enhancing its solubility and bioavailability.

In the context of drug development, 4-(2,3-difluorophenyl)-N-methylaniline has been investigated for its role in modulating neurotransmitter systems. The fluorine substituents are known to influence the reactivity and stability of the molecule, making it a valuable scaffold for designing novel neuromodulators. Preliminary experiments have demonstrated its efficacy in interacting with specific neurotransmitter receptors, which could have implications for treating neurological disorders.

The synthesis of 4-(2,3-difluorophenyl)-N-methylaniline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. The introduction of fluorine atoms into the aromatic ring is typically accomplished using fluorinating agents under controlled conditions to prevent unwanted side reactions.

From a medicinal chemistry perspective, 4-(2,3-difluorophenyl)-N-methylaniline represents an interesting case study in structure-activity relationships (SAR). By systematically modifying its structural features, researchers can optimize its pharmacological properties for specific therapeutic applications. The compound's versatility as a scaffold allows for further derivatization to explore new chemical space and discover more effective drug candidates.

The growing interest in fluorinated compounds in pharmaceutical research is driven by their diverse biological activities and favorable pharmacokinetic profiles. 4-(2,3-difluorophenyl)-N-methylaniline exemplifies how strategic incorporation of fluorine atoms can enhance drug-like properties. Its potential applications span across multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

As computational tools become increasingly sophisticated, virtual screening methods are being leveraged to identify novel bioactive molecules like 4-(2,3-difluorophenyl)-N-methylaniline. These approaches allow researchers to predict promising candidates based on their structural features and predicted interactions with biological targets. This high-throughput screening enables faster identification of compounds with therapeutic potential.

The role of fluorine in modulating metabolic stability has been extensively studied in recent years. In 4-(2,3-difluorophenyl)-N-methylaniline, the electron-withdrawing nature of fluorine atoms can slow down oxidative degradation pathways, thereby extending the half-life of the drug candidate. This metabolic stability is a crucial factor in determining the overall efficacy and safety profile of a pharmaceutical agent.

In conclusion,4-(2,3-difluorophenyl)-N-methylaniline (CAS No. 2137560-18-8) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of fluorinated aromatic rings and functionalized amine groups makes it an attractive scaffold for developing novel therapeutics. Ongoing studies continue to uncover new applications for this compound across various medical disciplines.